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Compound of Interest

Compound Name: Cerium-139

CAS No.: 13982-30-4

Cat. No.: B14706780

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cerium-139 (¹³⁹Ce) is a promising radionuclide for Single Photon Emission Computed

Tomography (SPECT) imaging. Its favorable decay characteristics, including a long half-life and

a principal gamma emission at an energy suitable for standard gamma cameras, make it a

valuable tool for preclinical research and the development of novel radiopharmaceuticals. This

document provides a comprehensive, step-by-step protocol for utilizing ¹³⁹Ce in SPECT

imaging studies, covering its production, radiolabeling of targeting molecules, and detailed

procedures for preclinical imaging and biodistribution analysis.

Properties of Cerium-139
Cerium-139 is produced via the proton bombardment of a Lanthanum-139 target.[1][2] It

decays by electron capture to Lanthanum-139 with a half-life of approximately 137.6 days.[1][3]

The primary gamma emission used for SPECT imaging is 165.86 keV, with a high photon

abundance of about 80%.[2] This long half-life allows for the imaging of biological processes
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over extended periods, which is particularly advantageous for studying the pharmacokinetics of

large molecules like antibodies.

Table 1: Nuclear-Physical Characteristics of Cerium-139

Property Value

Half-life 137.64 days

Decay Mode Electron Capture (100%)

Primary Gamma Energy 165.86 keV

Gamma Yield ~80%

Production Reaction ¹³⁹La(p,n)¹³⁹Ce

Radiolabeling Protocol with Cerium-139
As a trivalent lanthanide, Cerium-139 can be stably chelated by macrocyclic ligands such as

DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid) and DTPA

(diethylenetriaminepentaacetic acid). These chelators can be conjugated to targeting vectors

like peptides or antibodies to create specific radiopharmaceuticals. The following is a general

protocol for labeling a DOTA-conjugated peptide with ¹³⁹Ce.

Materials and Reagents
Cerium-139 chloride (¹³⁹CeCl₃) in 0.5 M HCl

DOTA-conjugated peptide (e.g., DOTA-TATE)

Ammonium acetate buffer (0.25 M, pH 5.0)

Metal-free water

Sep-Pak C18 light cartridges

Ethanol

Saline solution (0.9% NaCl)
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ITLC-SG strips

Mobile phase for ITLC (e.g., 50 mM DTPA, pH 5)

Radiolabeling Procedure
Preparation: In a sterile, metal-free microcentrifuge tube, dissolve the DOTA-conjugated

peptide in ammonium acetate buffer to a concentration of 1 mg/mL.

Reaction: To the peptide solution, add a calculated volume of ¹³⁹CeCl₃ solution (typically 37-

185 MBq). The molar ratio of chelator to cerium should be optimized but is generally in

excess to ensure high labeling efficiency.

Incubation: Gently mix the reaction solution and incubate at 95°C for 30 minutes.

Quenching (Optional): To stop the reaction and chelate any remaining free ¹³⁹Ce, a small

volume of 50 mM EDTA or DTPA solution can be added to a final concentration of 5 mM.

Purification
Cartridge Activation: Activate a Sep-Pak C18 cartridge by washing with 5 mL of ethanol

followed by 10 mL of metal-free water.

Loading: Load the reaction mixture onto the activated Sep-Pak C18 cartridge. The ¹³⁹Ce-

labeled peptide will be retained on the column.

Washing: Wash the cartridge with 10 mL of metal-free water to remove any unreacted ¹³⁹Ce

and other hydrophilic impurities.

Elution: Elute the purified ¹³⁹Ce-DOTA-peptide from the cartridge with a small volume (e.g.,

0.5-1 mL) of ethanol.

Formulation: Evaporate the ethanol under a gentle stream of nitrogen and reconstitute the

final product in sterile saline for injection.

Quality Control
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Radiochemical Purity (RCP): Determine the RCP using instant thin-layer chromatography on

silica gel (ITLC-SG) strips.

Mobile Phase: 50 mM DTPA, pH 5.

Analysis: The ¹³⁹Ce-DOTA-peptide will remain at the origin (Rf = 0), while free ¹³⁹Ce will

migrate with the solvent front (Rf = 1).

Acceptance Criteria: RCP should be >95%.

Preclinical SPECT Imaging Protocol
This protocol is designed for SPECT/CT imaging of a ¹³⁹Ce-labeled compound in a murine

model.

Animal Preparation
Animal Model: Use appropriate tumor-bearing or healthy mice (e.g., BALB/c nude mice with

xenograft tumors).

Anesthesia: Anesthetize the mouse using isoflurane (1.5-2% in oxygen). Maintain the

animal's body temperature using a heating pad.

Radiotracer Administration: Administer a defined activity of the ¹³⁹Ce-labeled compound

(typically 5-10 MBq in 100-150 µL of saline) via intravenous tail vein injection.

SPECT/CT Image Acquisition
Imaging System: A preclinical SPECT/CT scanner equipped with a low-to-medium energy

collimator is recommended.

Collimator: A low-energy high-resolution (LEHR) or a medium-energy general-purpose

(MEGP) collimator is suitable for the 165.86 keV photons of ¹³⁹Ce.

Energy Window: Set a 15-20% energy window centered at 165.86 keV (e.g., 157-175 keV).

Acquisition Parameters:
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CT Scan: Perform a low-dose CT scan for anatomical co-registration and attenuation

correction.

SPECT Scan:

Matrix Size: 128 x 128

Projections: 60-120 projections over 360°

Time per Projection: 30-60 seconds

Zoom: 1.5-2.0

Image Reconstruction
Algorithm: Use an iterative reconstruction algorithm such as Ordered Subsets Expectation

Maximization (OSEM).

Corrections: Apply corrections for attenuation (using the CT map), scatter, and radioactive

decay.

Post-filtering: Apply a Gaussian post-filter to reduce image noise.

Ex Vivo Biodistribution Protocol
Biodistribution studies are essential for quantifying the uptake of the radiotracer in various

organs and tumors.

Euthanasia: At predefined time points post-injection (e.g., 1, 4, 24, 48, and 72 hours),

euthanize the mice.

Tissue Dissection: Dissect major organs and tissues of interest (e.g., blood, heart, lungs,

liver, spleen, kidneys, stomach, intestines, muscle, bone, and tumor).

Weighing: Blot the tissues to remove excess blood, and weigh each sample.

Radioactivity Measurement: Measure the radioactivity in each tissue sample and in

standards of the injected dose using a calibrated gamma counter.
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Data Analysis: Calculate the percentage of the injected dose per gram of tissue (%ID/g) for

each organ.

Table 2: Representative Biodistribution Data of a ¹³⁹Ce-labeled Compound in Tumor-Bearing

Mice (%ID/g)

Organ 1 hour p.i. 4 hours p.i. 24 hours p.i. 48 hours p.i.

Blood 5.5 ± 1.2 3.1 ± 0.8 1.0 ± 0.3 0.5 ± 0.1

Heart 1.2 ± 0.3 0.8 ± 0.2 0.3 ± 0.1 0.1 ± 0.0

Lungs 2.5 ± 0.6 1.5 ± 0.4 0.6 ± 0.2 0.3 ± 0.1

Liver 4.0 ± 0.9 3.5 ± 0.7 2.0 ± 0.5 1.2 ± 0.3

Spleen 1.8 ± 0.4 1.2 ± 0.3 0.7 ± 0.2 0.4 ± 0.1

Kidneys 10.2 ± 2.5 8.5 ± 2.1 4.1 ± 1.0 2.5 ± 0.6

Stomach 0.8 ± 0.2 0.5 ± 0.1 0.2 ± 0.1 0.1 ± 0.0

Intestines 1.5 ± 0.4 1.0 ± 0.3 0.5 ± 0.1 0.3 ± 0.1

Muscle 0.5 ± 0.1 0.3 ± 0.1 0.1 ± 0.0 0.1 ± 0.0

Bone 1.0 ± 0.3 0.8 ± 0.2 0.4 ± 0.1 0.2 ± 0.1

Tumor 8.1 ± 1.9 10.5 ± 2.6 12.3 ± 3.0 11.8 ± 2.9

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual

biodistribution will vary depending on the specific radiopharmaceutical and animal model.

Diagrams
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Caption: Experimental workflow for ¹³⁹Ce SPECT imaging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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